tert-butyl N-(2,2-dimethyl-2,3-dihydro-1H-indol-3-yl)carbamate
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Overview
Description
“tert-butyl N-(2,2-dimethyl-2,3-dihydro-1H-indol-3-yl)carbamate” is a chemical compound with the molecular formula C15H22N2O2 . It has a molecular weight of 262.35 . This compound is used for research purposes .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found, indole derivatives, which this compound is a part of, have been synthesized for various applications . Indoles play a significant role in cell biology and have been used in the treatment of various disorders .Molecular Structure Analysis
The InChI code for this compound is 1S/C15H22N2O2/c1-14(2,3)19-13(18)16-12-10-8-6-7-9-11(10)17-15(12,4)5/h6-9,12,17H,1-5H3,(H,16,18) . This code provides a specific textual representation of the compound’s molecular structure.Physical and Chemical Properties Analysis
This compound has a molecular weight of 262.35 . The compound is stored at room temperature . The boiling point of the compound was not found .Scientific Research Applications
Isomorphous Crystal Structures
Tert-butyl (5-chloropenta-2,4-diyn-1-yl)carbamate and tert-butyl (5-iodopenta-2,4-diyn-1-yl)carbamate, derivatives within the same structural family as tert-butyl N-(2,2-dimethyl-2,3-dihydro-1H-indol-3-yl)carbamate, exhibit unique crystal structures linked by hydrogen and halogen bonds involving the same carbonyl group. This demonstrates the compound's utility in studying crystallographic properties and interactions (Baillargeon et al., 2017).
Synthesis and Reactions
Research into the synthesis of tert-butyl (1S,2S)‐2‐methyl‐3‐oxo‐1‐phenylpropylcarbamate by asymmetric Mannich reaction highlights the compound's role in producing chiral amino carbonyl compounds. This underscores its significance in organic synthesis, illustrating a broad application in creating biologically active compounds (Yang et al., 2009).
Pharmacological Applications
A series of indole derivatives, including compounds with the this compound moiety, have shown antihypertensive activity in conjunction with beta-adrenergic receptor antagonist and vasodilating action. This research indicates potential pharmacological applications in treating hypertension (Kreighbaum et al., 1980).
Chemical Transformations
The study of chemical transformations via tert-butyldimethylsilyl carbamates offers insights into the protection and deprotection mechanisms crucial for organic synthesis. This work shows the versatility of carbamate derivatives in facilitating chemoselective transformations, highlighting the utility of this compound derivatives in synthetic chemistry (Sakaitani & Ohfune, 1990).
Safety and Hazards
Mechanism of Action
Target of Action
Tert-butyl N-(2,2-dimethyl-2,3-dihydro-1H-indol-3-yl)carbamate is an indole derivative . Indole derivatives have been found to bind with high affinity to multiple receptors , making them valuable for the development of new therapeutic derivatives.
Mode of Action
Indole derivatives are known to interact with their targets in a variety of ways, leading to a broad spectrum of biological activities . For instance, some indole derivatives have been reported to exhibit antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Biochemical Pathways
Indole derivatives are known to influence a wide range of biochemical pathways due to their interaction with multiple receptors .
Result of Action
Given the broad-spectrum biological activities of indole derivatives , it can be inferred that this compound may have diverse effects at the molecular and cellular level.
Properties
IUPAC Name |
tert-butyl N-(2,2-dimethyl-1,3-dihydroindol-3-yl)carbamate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O2/c1-14(2,3)19-13(18)16-12-10-8-6-7-9-11(10)17-15(12,4)5/h6-9,12,17H,1-5H3,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWWISFDDGPTDSR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(C2=CC=CC=C2N1)NC(=O)OC(C)(C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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